Cas no 2034276-56-5 (N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide)

• Product Name: N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide
• CAS No: 2034276-56-5
• MF: C₁₄H₁₆N₆O₂S
• MW: 332.380840301514
• CID: 5550346
• PubChem ID: 91819051
• Update Time: 2025-07-19

N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6524-5671
• N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2,4-dimethylthiazole-5-carboxamide
• AKOS026694728
• N-[(6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide
• 2034276-56-5
• N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide

• Inchi： 1S/C14H16N6O2S/c1-4-22-12-6-5-10-17-18-11(20(10)19-12)7-15-14(21)13-8(2)16-9(3)23-13/h5-6H,4,7H2,1-3H3,(H,15,21)
• InChI Key： GWOIKTHJCVEEOY-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(NCC1=NN=C2C=CC(=NN12)OCC)=O

Computed Properties

• Exact Mass: 332.10554495g/mol
• Monoisotopic Mass: 332.10554495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide

Comprehensive Overview of N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide (CAS No. 2034276-56-5)

The compound N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide (CAS No. 2034276-56-5) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the [1,2,4]triazolo[4,3-b]pyridazine core and the 2,4-dimethyl-1,3-thiazole-5-carboxamide moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small molecules like N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide has surged, driven by advancements in drug discovery and the need for targeted therapies. The compound's CAS No. 2034276-56-5 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its ethoxy and thiazole substituents contribute to its pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug development.

One of the most intriguing aspects of this compound is its potential application in addressing neurodegenerative diseases and inflammatory conditions, topics that are currently trending in scientific and public health discussions. The [1,2,4]triazolo[4,3-b]pyridazine scaffold is known for its bioactivity, and when combined with the 2,4-dimethyl-1,3-thiazole-5-carboxamide group, it may exhibit enhanced selectivity and potency. This has led to increased interest in its mechanism of action and therapeutic potential.

From a synthetic chemistry perspective, the preparation of N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide involves multi-step organic transformations, including condensation and cyclization reactions. The ethoxy group at the 6-position of the pyridazine ring is a key functional handle for further derivatization, enabling the exploration of structure-activity relationships (SAR). Researchers are also investigating its metabolic stability and bioavailability, which are essential for its progression into preclinical studies.

The compound's CAS No. 2034276-56-5 is often associated with queries related to drug-likeness and molecular docking, as computational tools are increasingly used to predict its interactions with biological targets. Its thiazole ring, a common pharmacophore in FDA-approved drugs, further underscores its potential as a lead compound. Additionally, the triazolo[4,3-b]pyridazine moiety is being studied for its role in modulating enzyme activity, particularly in pathways related to cell proliferation and apoptosis.

In conclusion, N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide (CAS No. 2034276-56-5) represents a compelling area of research in modern pharmacology and medicinal chemistry. Its structural complexity and functional versatility make it a valuable subject for ongoing studies, particularly in the context of targeted therapy and precision medicine. As scientific understanding of its properties deepens, this compound may pave the way for innovative treatments in areas of unmet medical need.